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Compound of Interest

Compound Name: ONO-7579

Cat. No.: B10819360 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling and disposal of

ONO-7579, a potent, selective, and orally available pan-TRK inhibitor.[1][2][3] Given its nature

as a potent pharmaceutical compound with potential antineoplastic activity, stringent adherence

to safety protocols is mandatory to minimize exposure and ensure a safe laboratory

environment.[4]

Personal Protective Equipment (PPE)
The following personal protective equipment is essential for the safe handling of ONO-7579.

Double gloving and respiratory protection are critical when handling the solid powder form to

prevent inhalation and skin contact.
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PPE Category Item
Specifications and
Recommendations

Respiratory Protection
Powered Air-Purifying

Respirator (PAPR)

Recommended for operations

with a high risk of aerosol

generation. Hoods or full-

facepieces can offer high

Assigned Protection Factors

(APFs).[5]

Reusable Half or Full-

Facepiece Respirator

Use with appropriate

particulate filters (P100/FFP3).

A proper fit test must be

conducted.[5]

Disposable Respirators (e.g.,

N95, FFP2)

Suitable for low-risk activities

but not recommended as

primary protection when

handling highly potent

compounds.[5]

Hand Protection Double Gloving

Wear two pairs of nitrile

gloves. The outer glove should

be changed immediately upon

contamination.[5]

Body Protection Disposable Coveralls

Recommended to be made

from materials like Tyvek® to

protect against chemical

splashes and dust.[5][6]

Lab Coat

A dedicated, disposable, or

professionally laundered lab

coat should be worn over

personal clothing.[5]
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Eye Protection
Safety Goggles or a Face

Shield

Use chemical splash goggles

that provide a complete seal

around the eyes. A face shield

can be worn over goggles for

additional protection.[5]

Foot Protection Shoe Covers

Disposable shoe covers

should be worn in the

designated handling area.[5]

Operational Plan for Handling
A systematic approach is crucial for safely handling potent compounds like ONO-7579. The

following step-by-step plan outlines the key phases of handling.[5]

1. Preparation:

Designated Area: All handling of ONO-7579 must occur in a designated and restricted area,

such as a chemical fume hood, glove box, or other containment enclosure.

Decontamination: Ensure all surfaces and equipment are clean before starting.

Spill Kit: A spill kit appropriate for chemical hazards should be readily accessible.

2. Handling:

Weighing: Weighing of the solid compound should be done in a containment system to

minimize dust generation.

Solution Preparation: When dissolving ONO-7579, which is soluble in DMSO, add the

solvent to the solid slowly to avoid splashing.[7] Keep containers covered as much as

possible.[5]

Storage: ONO-7579 powder should be stored at -20°C for up to 2 years. Solutions in DMSO

can be stored at 4°C for up to 2 weeks or at -80°C for up to 6 months.[1][2]

3. Post-Handling:
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Decontamination: Thoroughly decontaminate all surfaces and equipment with a validated

cleaning agent.[5]

PPE Doffing: Remove PPE in a designated area to avoid self-contamination. Dispose of

single-use PPE in the appropriate hazardous waste container.[5]

Personal Hygiene: Wash hands and any potentially exposed skin thoroughly with soap and

water after removing PPE.[5]

Disposal Plan
All waste generated from the handling of ONO-7579, including contaminated PPE, empty vials,

and unused solutions, must be treated as hazardous waste.

Waste Segregation: Segregate ONO-7579 waste from other laboratory waste.

Containerization: Use clearly labeled, sealed, and leak-proof containers for all hazardous

waste.

Disposal Method: The primary recommended method for the disposal of potent

pharmaceutical compounds is high-temperature incineration by a licensed hazardous waste

disposal company.[8]

Documentation: Maintain accurate records of all disposed hazardous waste in line with

institutional and regulatory requirements.[5]

Visual Workflow for Safe Handling of ONO-7579
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Workflow for Safe Handling of ONO-7579
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Caption: Workflow for the safe handling and disposal of ONO-7579.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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